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Compound of Interest

Compound Name: Tin(IV) iodide

Cat. No.: B052936 Get Quote

An In-depth Technical Guide to Tin(IV) Iodide

Introduction
Tin(IV) iodide, also known as stannic iodide or tin tetraiodide, is an inorganic compound with

the chemical formula SnI₄.[1][2] It is a bright orange-red crystalline solid that is notable for its

molecular, covalent nature rather than being an ionic salt.[1] This compound is a precursor in

various chemical syntheses and has applications in materials science. This guide provides a

comprehensive overview of its chemical formula, molecular and crystal structure,

physicochemical properties, synthesis protocols, and key applications relevant to researchers

in chemistry and materials science.

Chemical Formula and Nomenclature
The chemical formula for Tin(IV) iodide is SnI₄. It is systematically named using IUPAC

nomenclature, where "Tin(IV)" indicates that the tin atom is in the +4 oxidation state, and

"iodide" refers to the iodine anions. It is also commonly referred to as stannic iodide.[1][2]

Physicochemical Properties
Tin(IV) iodide is a solid at room temperature and is soluble in many nonpolar organic solvents

such as benzene, chloroform, and carbon disulfide, but it readily decomposes in water.[1][2][3]

Its properties are characteristic of a molecular compound with relatively weak intermolecular

forces.

Table 1: Physical and Chemical Properties of Tin(IV) Iodide
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Property Value References

Molecular Formula SnI₄ [1][2]

Molar Mass 626.33 g/mol [2]

Appearance
Bright orange-red crystalline

solid or powder
[1][3]

Melting Point 143-144 °C [1][3]

Boiling Point 348-364 °C [1][3]

Density 4.46-4.56 g/cm³ at 25 °C [1][2]

Crystal Structure Cubic [2]

Solubility

Soluble in benzene,

chloroform, carbon disulfide,

ether, alcohol

[1][2]

Water Solubility Decomposes (hydrolyzes) [1][3]

Refractive Index (n_D) 2.106 [2][3]

Molecular and Crystal Structure
Tin(IV) iodide consists of discrete, tetrahedral SnI₄ molecules, where a central tin atom is

covalently bonded to four iodine atoms.[2] These molecules crystallize in a cubic crystal system

with the space group Pa-3 (No. 205).[2] The structure can be visualized as a cubic close

packing of iodine atoms, with tin atoms occupying one-eighth of the tetrahedral holes.[2]

Table 2: Crystallographic Data for Tin(IV) Iodide
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Parameter Value References

Crystal System Cubic [2]

Space Group Pa-3 (No. 205) [2][4][5]

Lattice Parameter (a)
12.26 Å (experimental) 12.62 -

13.358 Å (calculated)
[2][4][6]

Formula Units (Z) 8 [2]

Sn-I Bond Length 2.69 - 2.71 Å [5]

Coordination Geometry Tetrahedral [5]

Key Chemical Reactions
5.1 Hydrolysis SnI₄ is sensitive to moisture and undergoes hydrolysis in water to form hydrous

tin(IV) oxide (stannic acid) and hydroiodic acid.[1][3] SnI₄ + 2H₂O → SnO₂ + 4HI

5.2 Lewis Acid-Base Reactions In the presence of excess iodide ions, such as in a hydroiodic

acid solution, SnI₄ acts as a Lewis acid to form the hexaiodostannate(IV) anion.[2][7] SnI₄ + 2I⁻

→ [SnI₆]²⁻

Experimental Protocols
6.1 Synthesis of Tin(IV) Iodide via Direct Reaction

The most common laboratory-scale synthesis involves the direct redox reaction between

metallic tin and elemental iodine.[8] The following protocol is adapted from established

procedures.[8][9][10]

Materials and Equipment:

Tin metal (powder or fine granules), excess is recommended[1]

Iodine crystals

Dichloromethane (CH₂Cl₂) or Carbon Tetrachloride (CCl₄) as solvent[11]
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Round-bottom flask (100-250 mL)

Reflux condenser

Heating mantle or hot plate with a stirrer

Glass funnel with cotton plug or Hirsch funnel for filtration

Beaker for crystallization

Rotary evaporator (optional, for solvent removal)

Procedure:

Reaction Setup: In a fume hood, place tin metal (e.g., 3.3 g, ~27.8 mmol) and iodine (e.g.,

10.0 g, ~39.4 mmol) into a dry round-bottom flask equipped with a magnetic stir bar.[10] An

excess of tin ensures that all iodine reacts, simplifying purification.[1]

Solvent Addition: Add the solvent (e.g., 100 mL of dichloromethane) to the flask through the

top of the reflux condenser.[10]

Reflux: Gently heat the mixture to a mild reflux while stirring. The purple color of the iodine in

the solution will gradually fade as it reacts with the tin to form SnI₄. The solution will turn

orange-brown.[8] Continue the reflux for approximately 30-40 minutes, or until the violet color

of iodine vapor is no longer visible in the condenser.[9]

Filtration: While the solution is still warm, quickly filter it through a glass funnel with a cotton

plug or a pre-warmed Büchner funnel to separate the solution from the unreacted excess tin.

[10] Rapid filtration is necessary to prevent the product from crystallizing prematurely in the

funnel.

Crystallization: Collect the hot filtrate in a beaker. Allow the solution to cool slowly to room

temperature, and then place it in an ice bath or refrigerator to maximize the crystallization of

the orange SnI₄ product.[10]

Isolation and Drying: Collect the crystals by vacuum filtration using a Hirsch or Büchner

funnel. Wash the crystals with a small amount of cold, fresh solvent. The product can be
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dried in a vacuum desiccator.

Characterization: The product can be characterized by its melting point (143-144 °C) and

spectroscopic methods.[1][8]

Spectroscopic Characterization
Spectroscopic analysis is crucial for confirming the identity and purity of the synthesized Tin(IV)
iodide.

Table 3: Spectroscopic Data for Tin(IV) Iodide

Technique Observation References

¹¹⁹Sn NMR
Chemical shift (δ) observed for

SnI₄ in DMSO-d₆.
[12]

Raman Spectroscopy

Characteristic vibrational

modes for the Sn-I bonds are

observed between 10-250

cm⁻¹.

[13]

Infrared (IR) Spectroscopy

Absorption in the infrared

region is noted to be very

weak.

[11]

¹¹⁹Sn Mössbauer

Used to study the chemical

environment and oxidation

state of tin in its compounds.

[14]

Applications
Tin(IV) iodide serves as a versatile reagent and precursor in several fields.

Chemical Synthesis: It is used as a reagent in various organic synthesis pathways.[15]

Materials Science: It acts as a precursor for the preparation of tin-based materials, including

tin(IV) oxide (SnO₂) and tin(II) oxide (SnO).[3]
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Perovskite Solar Cells: SnI₄ is used in the fabrication of tin-based perovskite solar cells,

which are being researched as lead-free alternatives in photovoltaics.

Analytical Chemistry: It functions as a reagent for specific tests and quantitative analyses.

[15]

While some tin compounds have been investigated for biological applications, and SnI₄ is

noted to have bactericidal effects, there is currently limited literature on its direct application in

drug development.[11] Its primary relevance to the field would be as a reagent for synthesizing

complex organotin molecules that may possess pharmaceutical properties.

Mandatory Visualization
The following diagram illustrates the general workflow for the synthesis and purification of

Tin(IV) Iodide.
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1. Reagents
(Tin Metal + Iodine)

2. Solvent Addition
(e.g., Dichloromethane)

Combine in flask

3. Reflux
(Heat & Stir)

Heat

4. Hot Filtration
(Remove excess Tin)

Separate while hot

5. Crystallization
(Cooling)

Cool filtrate

6. Isolation
(Vacuum Filtration)

Collect crystals

Pure SnI₄ Crystals

Click to download full resolution via product page

Caption: Workflow for the synthesis of Tin(IV) Iodide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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